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Compound of Interest

Compound Name: 16:0 Lyso PS

Cat. No.: B15548141 Get Quote

Essential Safety and Handling Guide for 16:0 Lyso
PS
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 16:0 Lyso PS (1-Palmitoyl-2-

hydroxy-sn-glycero-3-phospho-L-serine). The toxicological and pharmacological properties of

this compound are not fully known, and it should be handled with prudent laboratory practices

for chemicals of unknown toxicity.[1] This material is intended for research use only.[1][2]

Chemical and Physical Properties
A summary of the key physical and storage information for 16:0 Lyso PS is provided below.
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Property Data Reference

Alternate Names

16:0 LPS, 1-Palmitoyl-2-

hydroxy-sn-glycero-3-phospho-

L-serine

[1]

Molecular Formula C22H43NNaO9P [1]

Molecular Weight 519.54 g/mol [1][3]

Form Powder / Crystalline Solid [3][4]

Storage Temperature

Store dry at -20°C. Stock

solutions should be stored at

-20°C or below.

[1][3][4]

Solubility

Methanol (>1 mg/mL), Ethanol

(~5 mg/mL), DMSO & DMF

(~30 mg/mL)

[1][4]

Personal Protective Equipment (PPE)
Given that the substance's hazards are not fully characterized, a comprehensive approach to

PPE is essential to minimize exposure.[4] Adherence to standard laboratory safety protocols is

required. The following table outlines the recommended PPE for handling 16:0 Lyso PS,

particularly in its powder form.
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Protective Equipment Specification and Use

Respiratory Protection

A NIOSH-approved respirator or mask should

be worn to prevent inhalation of dust when

handling the powder form.[5]

Eye Protection

Chemical safety glasses or goggles are required

to protect against dust particles and potential

splashes.[5][6]

Hand Protection

Chemical-resistant gloves (e.g., disposable

nitrile gloves) are mandatory to avoid skin

contact.[5][6] Change gloves immediately if

contaminated.

Body Protection

A lab coat or other protective clothing must be

worn to prevent contamination of personal

clothing.[5][6]

Operational and Disposal Plans
Proper operational procedures and waste disposal are critical for maintaining a safe laboratory

environment. The following step-by-step guidance covers the lifecycle of the chemical in the

lab, from receipt to disposal.

Handling and Storage Protocol
Receiving and Inspection: Upon receipt, inspect the container for damage. Verify that the

product name matches the order.

Storage: Store the container in a designated, well-marked location at -20°C, away from

incompatible materials.[1][3]

Preparation for Use:

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent condensation.
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Conduct all weighing and solution preparation in a well-ventilated area or a chemical fume

hood to prevent dust accumulation and inhalation.[5]

Weighing: Handle the powder carefully to minimize dust generation. Use appropriate tools

(e.g., anti-static spatulas).

Dissolving: To create a stock solution, dissolve the solid in an appropriate solvent like

methanol, ethanol, DMSO, or DMF.[1][4] If preparing aqueous solutions from a stock, it is

recommended not to store the aqueous solution for more than one day.[4]

Post-Handling: After handling, wash hands and arms thoroughly.[4] Clean all equipment and

the work area to prevent cross-contamination.

Spill and Accidental Release Measures
Evacuate: If a significant spill occurs, evacuate the immediate area.

Protect: Ensure you are wearing the appropriate PPE as detailed above before attempting to

clean the spill.

Contain and Clean: For a powder spill, gently cover it to avoid dispersing dust. Collect the

spilled material using tools that will not generate dust (e.g., a wet paper towel or a HEPA-

filtered vacuum).

Package: Place the collected material and any contaminated cleaning supplies into a sealed,

properly labeled container for disposal.[5]

Decontaminate: Clean the spill area with an appropriate solvent or detergent.

Disposal Plan
Waste Collection: Dispose of unused 16:0 Lyso PS and any contaminated disposable

labware (e.g., pipette tips, tubes, gloves) as chemical waste.

Containerization: Collect solid waste in a clearly labeled, sealed container. Collect solvent

waste in an appropriate, labeled solvent waste container.
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Institutional Guidelines: Follow all local, state, and federal regulations, as well as your

institution's specific guidelines for chemical waste disposal. Do not dispose of this chemical

down the drain or in the regular trash.

Visualized Workflows and Pathways
The following diagrams illustrate the standard workflow for safely handling 16:0 Lyso PS and a

generalized signaling pathway for lysophospholipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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